Methyl 4-chloro-3-methoxybenzoate
Cat. No. B596835
M. Wt: 200.618
InChI Key: XOSUADSADIJLGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:13][c:14]1[cH:15][cH:16][c:17]([S:18]([OH:19])(=[O:20])=[O:21])[cH:22][cH:23]1.[CH3:24][OH:25].[Cl:1][c:2]1[c:3]([O:11][CH3:12])[cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1>>[Cl:1][c:2]1[c:3]([O:11][CH3:12])[cH:4][c:5]([C:6](=[O:7])[O:8][CH3:13])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(S(=O)(=O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(C(=O)O)ccc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1ccc(Cl)c(OC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
